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Compound of Interest

Compound Name: Icosyl acetate

Cat. No.: B8067889

An In-depth Technical Guide to Icosyl Acetate

For researchers, scientists, and drug development professionals, this document provides a
comprehensive overview of the chemical and physical properties of icosyl acetate, including
its structure, formula, and relevant experimental data.

Chemical Structure and Formula

Icosyl acetate, also known as eicosyl acetate, is the acetate ester of icosanol (a 20-carbon
saturated fatty alcohol).[1] It is classified as a long-chain fatty acid ester. The chemical formula
for icosyl acetate is C22H4402.[1][2][3]

The structure consists of a 20-carbon alkyl chain (the icosyl group) linked to an acetate group
through an ester bond.[1] This structure imparts significant hydrophobic and lipophilic
properties to the molecule.[1]

Below is a diagram representing the chemical structure of icosyl acetate.
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Caption: Chemical structure of icosyl acetate.

Physicochemical Properties
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A summary of the key physicochemical properties of icosyl acetate is presented in the table

below. These properties are crucial for understanding its behavior in various experimental and

formulation contexts.

Property Value Reference

IUPAC Name icosyl acetate [2]
Eicosyl acetate, 1-Eicosanol

Synonyms acetate, n-Eicosyl acetate, [1112]
Arachidyl acetate

CAS Number 822-24-2 [2][3]

Molecular Formula C22H4402 [1112][3]

Molecular Weight 340.58 g/mol [1][2]

Appearance White to off-white solid

Solubility Insoluble in water [4]

XLogP3 9.9 [2]

Experimental Protocols
Synthesis of Icosyl Acetate via Fischer Esterification

Icosyl acetate is typically synthesized through the Fischer esterification of eicosanol with

acetic acid, using an acid catalyst such as sulfuric acid.[1]

Reaction:

CH3(CH2)190H + CH3COOH = CH3(CH2)1900CCH3 + H20 (Icosanol + Acetic Acid =

Icosyl Acetate + Water)

Laboratory-Scale Protocol:

o Reactant Mixture: Combine eicosanol and acetic acid in a round-bottom flask. An excess of

acetic acid can be used to drive the equilibrium towards the product.
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o Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid to the
mixture.

o Reflux: Heat the reaction mixture under reflux for several hours. The reaction temperature is
typically maintained to ensure a steady reflux.

o Work-up:
o After cooling, transfer the mixture to a separatory funnel.

o Wash the organic layer sequentially with water, a dilute sodium bicarbonate solution (to
neutralize the excess acid), and finally with brine.

o Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate).
o Remove the solvent under reduced pressure to yield the crude icosyl acetate.

 Purification: The crude product can be further purified by recrystallization or column
chromatography.

The following diagram illustrates the general workflow for the synthesis and purification of
icosyl acetate.
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Caption: General workflow for the synthesis of icosyl acetate.
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Spectroscopic Data

Spectroscopic analysis is essential for the structural confirmation of icosyl acetate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR: The proton NMR spectrum of icosyl acetate is expected to show characteristic
signals for the methyl protons of the acetate group as a singlet, the methylene protons
adjacent to the ester oxygen as a triplet, a large signal for the methylene protons of the long
alkyl chain, and a triplet for the terminal methyl group of the icosyl chain.

e 13C NMR: The carbon NMR spectrum will show a characteristic peak for the carbonyl carbon
of the ester, the carbon of the methyl group of the acetate, the carbon of the methylene
group adjacent to the ester oxygen, and a series of peaks for the carbons in the long alkyl
chain.

Infrared (IR) Spectroscopy

The IR spectrum of icosyl acetate will exhibit a strong absorption band characteristic of the
C=0 (carbonyl) stretch of the ester group, typically in the range of 1735-1750 cm~1.[5] There
will also be C-O stretching bands and the characteristic C-H stretching and bending vibrations
of the long alkyl chain.

Mass Spectrometry (MS)

Gas chromatography-mass spectrometry (GC-MS) can be used for the analysis of icosyl
acetate. The mass spectrum will show the molecular ion peak and characteristic fragmentation
patterns of a long-chain acetate ester.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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